Cas no 17672-53-6 (Bis(2,2,2-Trichloroethyl) Phosphorochloridate)

• Product Name: Bis(2,2,2-Trichloroethyl) Phosphorochloridate
• CAS No: 17672-53-6
• MF: C₄H₄Cl₇O₃P
• MW: 379.217515945435
• MDL: MFCD00000809
• CID: 220969
• PubChem ID: 24849524
• Update Time: 2025-08-05

Bis(2,2,2-Trichloroethyl) Phosphorochloridate Chemical and Physical Properties

Names and Identifiers

• Phosphorochloridicacid, bis(2,2,2-trichloroethyl) ester
• 1,1,1-trichloro-2-[chloro(2,2,2-trichloroethoxy)phosphoryl]oxyethane
• bis-(2,2,2-trichloroethyl) phosphochloridate
• Bis(2-trichloroethyl) chlorophosphonate
• ZHHCWQGVXYGWCW-UHFFFAOYSA
• Bis(2,2,2-trichloethyl)phosphorochloridate
• BIS(2,2,2-TRICHLOROETHYL) PHOSPHOROCHLORIDATE
• Bis(2,2,2-trichloromethyl)Phosphorochloridate
• Chloridophosphoric acid bis(2,2,2-trichloroethyl) ester
• Bis(2,2,2-trichloroethyl) phosphorochloridate 98%
• Bis(2,2,2-trichloroethyl) phosphorochloridate,98%
• ZHHCWQGVXYGWCW-UHFFFAOYSA-
• DTXSID90170180
• Bis(2,2,2-trichloroethyl) phosphorochloridate, 98%
• 1,1,1-trichloro-2-(chloro-(2,2,2-trichloroethoxy)phosphoryl)oxyethane
• AKOS015913128
• InChI=1/C4H4Cl7O3P/c5-3(6,7)1-13-15(11,12)14-2-4(8,9)10/h1-2H2
• BIS(2,2,2-TRICHLOROETHYL)PHOSPHOROCHLORIDATE
• FT-0622978
• Phosphorochloridic acid, bis(2,2,2-trichloroethyl) ester
• 17672-53-6
• ?BIS(2,2,2-TRICHLOROETHYL) PHOSPHOROCHLORIDATE
• SCHEMBL312923
• NS00025812
• J-011220
• EINECS 241-650-7
• Bis(2,2,2-trichloroethyl) Chlorophosphate; 1,1,1-Trichloro-2-[chloro(2,2,2-trichloroethoxy)phosphoryl]oxyethane
• ZHHCWQGVXYGWCW-UHFFFAOYSA-N
• Bis(2,2,2-Trichloroethyl) Phosphorochloridate

• MDL： MFCD00000809
• Inchi： 1S/C4H4Cl7O3P/c5-3(6,7)1-13-15(11,12)14-2-4(8,9)10/h1-2H2
• InChI Key： ZHHCWQGVXYGWCW-UHFFFAOYSA-N
• SMILES： ClP(=O)(OCC(Cl)(Cl)Cl)OCC(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 375.77200
• Monoisotopic Mass: 375.771774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.795
• Melting Point: 45-47 °C (lit.)
• Boiling Point: 351°Cat760mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.525
• PSA: 45.34000
• LogP: 5.10690
• Solubility: Uncertain

Bis(2,2,2-Trichloroethyl) Phosphorochloridate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S26;S27;S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：−20°C

Additional information on Bis(2,2,2-Trichloroethyl) Phosphorochloridate

Bis(2,2,2-Trichloroethyl) Phosphorochloridate (CAS No. 17672-53-6): An Overview

Bis(2,2,2-trichloroethyl) phosphorochloridate (CAS No. 17672-53-6) is a significant compound in the field of organic chemistry and chemical synthesis. This compound is a derivative of phosphorus, specifically a phosphorochloridate, and is characterized by its unique structure and properties. The compound consists of a central phosphorus atom bonded to two trichloroethyl groups and a chlorine atom. This structure imparts specific chemical and physical properties that make it valuable in various applications, particularly in the synthesis of other organic compounds and in the development of pharmaceuticals.

The trichloroethyl groups in Bis(2,2,2-trichloroethyl) phosphorochloridate are highly reactive due to the presence of multiple chlorine atoms. These groups can undergo various chemical reactions, such as nucleophilic substitution and elimination reactions, making the compound a versatile reagent in synthetic chemistry. The phosphorochloridate moiety also contributes to the reactivity of the molecule, as it can participate in reactions involving phosphorus-containing compounds.

Recent research has highlighted the potential applications of Bis(2,2,2-trichloroethyl) phosphorochloridate in the development of novel pharmaceuticals. Studies have shown that this compound can be used as an intermediate in the synthesis of drugs with diverse therapeutic effects. For instance, it has been utilized in the synthesis of antiviral agents and anticancer drugs. The ability to tailor the structure of these drugs through the use of Bis(2,2,2-trichloroethyl) phosphorochloridate allows for the optimization of their pharmacological properties, such as solubility, stability, and bioavailability.

In addition to its role in pharmaceutical development, Bis(2,2,2-trichloroethyl) phosphorochloridate has also found applications in materials science. The compound can be used to modify the surface properties of various materials, enhancing their performance in specific environments. For example, it has been used to improve the adhesion properties of coatings and adhesives, making them more durable and resistant to environmental factors.

The synthesis of Bis(2,2,2-trichloroethyl) phosphorochloridate typically involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Common methods include the reaction of phosphorus trichloride with trichloroacetaldehyde followed by further chlorination steps. Advances in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound.

From a safety perspective, handling Bis(2,2,2-trichloroethyl) phosphorochloridate requires adherence to strict safety protocols due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be worn at all times when working with this compound. Additionally, it is important to store it in a well-ventilated area away from incompatible materials.

Recent advancements in analytical techniques have also contributed to a better understanding of Bis(2,2,2-trichloroethyl) phosphorochloridate's behavior in different environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to study its structure and reactivity. These tools provide valuable insights into the mechanisms underlying its chemical transformations and interactions with other molecules.

In conclusion, Bis(2,2,2-trichloroethyl) phosphorochloridate (CAS No. 17672-53-6) is a versatile compound with significant applications in organic synthesis, pharmaceutical development, and materials science. Its unique chemical structure and properties make it an important reagent in various research and industrial processes. Ongoing research continues to explore new applications and improve synthetic methods for this compound, further highlighting its importance in modern chemistry.